N-(3-nitrophenyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(3-nitrophenyl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H9F3N2O3/c15-14(16,17)10-6-4-9(5-7-10)13(20)18-11-2-1-3-12(8-11)19(21)22/h1-8H,(H,18,20)
• InChI Key: LFOGCDTZGIUYBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H9F3N2O3
• Molecular Weight: 310.23 g/mol

Description

N-(3-nitrophenyl)-4-(trifluoromethyl)benzamide, commonly known as NTFB, is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its unique properties and has been extensively studied for its potential applications in various fields.

Mechanism of Action

NTFB is known to inhibit the activity of certain enzymes and receptors by binding to their active sites. It has been found to be a potent inhibitor of monoamine oxidase, an enzyme that plays a crucial role in the metabolism of neurotransmitters such as dopamine and serotonin. NTFB has also been found to bind to the GABA-A receptor, a receptor that plays a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
NTFB has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as dopamine and serotonin in the brain, leading to an increase in mood and cognitive function. NTFB has also been found to have anxiolytic and anti-depressant effects, making it a promising candidate for the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

NTFB has several advantages and limitations for lab experiments. One advantage is that it is a highly potent inhibitor of certain enzymes and receptors, making it a valuable tool for studying their function. However, its potency can also be a limitation, as it can lead to non-specific effects and toxicity at high concentrations. Additionally, NTFB has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of NTFB. One direction is the development of NTFB-based drugs for the treatment of mood disorders and other neurological conditions. Another direction is the use of NTFB as a fluorescent probe for imaging studies. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of NTFB.
Conclusion:
NTFB is a unique chemical compound that has gained significant attention in the field of scientific research. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. NTFB has been found to have potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. Further research is needed to fully understand the potential of NTFB and its limitations.

Synthesis Methods

NTFB can be synthesized by the reaction of 3-nitroaniline and 4-trifluoromethylbenzoyl chloride. The reaction takes place in the presence of a base such as triethylamine, and the product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

NTFB has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. It has been found to have potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. NTFB has also been studied for its potential as a fluorescent probe for imaging studies.